
An In-Depth Technical Guide to Neopinone:
Chemical Structure, Properties, and Biological

Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neopinone

Cat. No.: B3269370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Neopinone, a pivotal intermediate in the biosynthesis of morphine and codeine, holds

significant interest for researchers in alkaloid chemistry, pharmacology, and drug development.

This comprehensive technical guide delineates the chemical structure, physicochemical

properties, and biological context of neopinone. It provides a summary of its spectral data,

details on its synthesis, and outlines key experimental protocols relevant to its study.

Furthermore, this guide illustrates the critical biosynthetic pathway involving neopinone and

provides a logical workflow for its investigation.

Chemical Structure and Properties
Neopinone is a morphinan alkaloid characterized by a pentacyclic ring structure. Its systematic

IUPAC name is (4R,7aR,12bS)-9-methoxy-3-methyl-1,2,4,6,7a,13-hexahydro-4,12-

methanobenzofuro[3,2-e]isoquinolin-7-one[1].

Table 1: Chemical Identifiers and Properties of Neopinone
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Property Value Source

Molecular Formula C₁₈H₁₉NO₃ [1]

Molecular Weight 297.35 g/mol [1]

IUPAC Name

(4R,7aR,12bS)-9-methoxy-3-

methyl-1,2,4,6,7a,13-

hexahydro-4,12-

methanobenzofuro[3,2-

e]isoquinolin-7-one

[1]

CAS Number 509-66-0 [1]

ChEBI ID 7510 [1]

PubChem CID 12313212 [1]

Table 2: Physicochemical Properties of Neopinone

Property Value Source

Physical Description Solid (predicted)

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

pKa Not reported

Table 3: Spectral Data of Neopinone
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Spectral Data Type Key Features Source

Mass Spectrometry [M+H]⁺ = 298 [1]

¹H NMR
Data not explicitly available in

search results.

¹³C NMR
Data not explicitly available in

search results.

Biological Significance and Signaling Pathways
Neopinone is a critical intermediate in the biosynthesis of the potent analgesics codeine and

morphine in the opium poppy (Papaver somniferum)[1]. It is formed from thebaine through the

action of the enzyme thebaine 6-O-demethylase[2]. Subsequently, neopinone is enzymatically

isomerized to codeinone by neopinone isomerase[2]. This isomerization is a crucial step,

channeling the metabolic flux towards the production of morphinan alkaloids.

Thebaine NeopinoneThebaine 6-O-demethylase CodeinoneNeopinone Isomerase CodeineCodeinone Reductase MorphineCodeine O-demethylase

Click to download full resolution via product page

Figure 1: Biosynthetic pathway from thebaine to morphine, highlighting the role of neopinone.

While neopinone is primarily recognized for its role in this biosynthetic pathway, its broader

pharmacological profile, including its direct interaction with opioid receptors, is not extensively

characterized in the public domain. Standard assays to investigate such properties would

include opioid receptor binding assays and in vivo analgesia models.

Experimental Protocols
Synthesis of Neopinone from Thebaine
An improved method for the conversion of thebaine to neopinone involves oxymercuration

followed by hydrolysis[3].

Materials:
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Thebaine

Mercuric acetate

Methanol (refluxing)

3 N Acetic acid or Sodium borohydride

Ether

Methylene chloride

Anhydrous hydrogen chloride or hydrogen bromide

Procedure:

Perform oxymercuration of thebaine with mercuric acetate in refluxing methanol. This yields

the intermediate 7-acetomercurineopinone dimethyl ketal[3].

Hydrolyze the intermediate with 3 N acetic acid to yield neopinone. Alternatively, reduce the

organomercury compound with sodium borohydride followed by mild acid hydrolysis of the

resulting neopinone dimethyl ketal[3].

The neopinone can be further isomerized to codeinone. This equilibrium mixture can be

shifted towards codeinone by treatment with anhydrous hydrogen chloride or hydrogen

bromide in a mixture of ether and methylene chloride, followed by elimination of the

hydrogen halide from the intermediate 8-halodihydrocodeinone[3].

Neopinone Isomerase Assay
This assay is designed to measure the enzymatic conversion of neopinone to codeinone.

Materials:

Purified neopinone isomerase

Neopinone substrate

Assay buffer (e.g., 100 mM potassium phosphate, pH 7.0)
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Quenching solution (e.g., 1 M citric acid)

LC-MS/MS system for product analysis

Procedure:

Prepare a reaction mixture containing the assay buffer and neopinone.

Initiate the reaction by adding a known amount of purified neopinone isomerase.

Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time period.

Stop the reaction by adding the quenching solution.

Analyze the reaction mixture by LC-MS/MS to quantify the amount of codeinone produced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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